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Compound of Interest

Compound Name: Pentyl isobutyrate

Cat. No.: B1581550

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
pentyl isobutyrate (also known as isobutyric acid, pentyl ester or amyl isobutyrate). The
information is intended for professionals in research and development who may handle this
chemical. This guide collates critical data on its physical and chemical properties, potential
hazards, handling protocols, and emergency procedures.

Chemical Identification

Pentyl isobutyrate is a carboxylic ester characterized by a fruity aroma.

Identifier Value
Chemical Name Pentyl 2-methylpropanoate[1][2][3]
Isobutyric acid, pentyl ester; Amyl isobutyrate; n-
Synonyms ]
Pentyl isobutyrate[1][2]
CAS Number 2445-72-9[1][2][3]
Molecular Formula C9H1802[1][2][3]
Molecular Weight 158.24 g/mol [1][3]

InChl=1S/COH1802/c1-4-5-6-7-11-
9(10)8(2)3/h8H,4-7H2,1-3H3[2]

Chemical Structure
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Physical and Chemical Properties

The physical and chemical properties of pentyl isobutyrate are summarized below. This data
Is essential for understanding its behavior under various laboratory conditions.

Property Value Source
Appearance Colorless liquid[4] [4]
Boiling Point 162 - 176.5 °C [1114]
Flash Point 56 - 59.4 °C [11[4]
Density 0.857 - 0.874 g/cm3 [1][4]
Melting Point -73 °C (estimate) [1]
Vapor Pressure 1.09 mmHg at 25°C [1]

. Insoluble in water; Soluble in
Solubility [5]
alcohol and ethers.

LogP (o/w) 2.38 [1]

Hazard Identification and Toxicity

While pentyl isobutyrate is not classified as hazardous under GHS criteria in many reports, it
is considered a flammable liquid.[3][4][6] Detailed toxicological data is limited.

GHS Classification: Flammable Liquid, Category 3.[4] Signal Word: Warning.[4] Hazard
Statement: Flammable liquid and vapor.[4]

Toxicity Data Value

Oral/Parenteral Toxicity Not determined[6]
Dermal Toxicity Not determined[6]
Inhalation Toxicity Not determined|[6]
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Note: The toxicological properties have not been fully investigated.[4] Symptoms of
overexposure may include headache, dizziness, tiredness, nausea, and vomiting.[4]

Safe Handling and Storage

Proper handling and storage procedures are critical to ensure safety in the laboratory.

Handling:

Avoid contact with skin, eyes, and clothing.[4]

» Avoid ingestion and inhalation.[4]

» Keep away from open flames, hot surfaces, and sources of ignition.[4][7]
e Use only non-sparking tools.[4][7]

» Take precautionary measures against static discharges.[4][7]

o Ensure adequate ventilation, especially in confined areas. Use explosion-proof electrical and
ventilating equipment.[4]

Storage:

o Keep container tightly closed in a dry, cool, and well-ventilated place.[4][7]

o Keep away from heat, sparks, and flame.[4][7]

» Store in a corrosives area if necessary, away from incompatible materials.[7]

e Incompatible Materials: Strong oxidizing agents, bases, and reducing agents.[4][7]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling pentyl isobutyrate.

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (8-inch minimum).
Use equipment tested and approved under standards like NIOSH (US) or EN 166 (EU).[8]
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o Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Dispose of
contaminated gloves after use in accordance with good laboratory practices.[8]

o Body Protection: Wear flame-retardant antistatic protective clothing.[9]

o Respiratory Protection: If ventilation is inadequate, use a respirator with an appropriate filter
for organic vapors.

Emergency and First-Aid Procedures
Immediate action is required in case of accidental exposure.

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. If symptoms persist, call a physician.[7]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of
water/shower.[4][7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[7][9]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical assistance.[7]
Fire-Fighting and Spill Management

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use CO2, dry chemical, or alcohol-resistant foam.[4][7][8]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air, especially at elevated
temperatures.[9]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[8]
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Spill Management:

Ensure adequate ventilation and remove all sources of ignition.[7]

Evacuate personnel to safe areas.[7]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[8]

Contain and collect spillage with non-combustible absorbent material (e.g., sand, earth,
vermiculite) and place in a container for disposal according to local regulations.[7]

Experimental Protocols

Detailed experimental data for pentyl isobutyrate is not widely published. The following are
generalized protocols for key safety-related experiments.

A. Flash Point Determination (Closed-Cup Method)

This protocol describes a generalized method, such as the Pensky-Martens closed-cup test
(ASTM D93), to determine the flash point of a flammable liquid.

o Apparatus: A closed-cup flash point tester, consisting of a test cup, lid, shutter, ignition
source, and heating mechanism.

e Procedure:
1. Pour the sample of pentyl isobutyrate into the test cup to the marked level.
2. Place the lid on the cup and begin stirring at a specified rate.
3. Apply heat to the sample at a slow, constant rate.
4. At prescribed temperature intervals, apply the ignition source by opening the shutter.

5. The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite with a distinct flash inside the cup.

6. Record the temperature.
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B. Acute Oral Toxicity (LD50) - General Guideline (e.g., OECD 420)
This protocol outlines the general "Fixed Dose Procedure"” for assessing acute oral toxicity.

e Principle: It is a stepwise procedure using a small number of animals (typically rats). The
method aims to identify a dose causing evident toxicity but not mortality to estimate the LD50
range.

e Procedure:
1. Healthy, young adult rodents are fasted prior to dosing.

2. A starting dose (e.g., 300 mg/kg) of pentyl isobutyrate is administered by gavage to a
single animal.

3. The animal is observed for signs of toxicity and mortality for up to 14 days.
4. If the animal survives, four additional animals are dosed sequentially at the same level.
5. If the first animal dies, the next animal is dosed at a lower level (e.g., 50 mg/kg).

6. The outcome (survival or death) determines the subsequent dosing level for the next
animal.

7. The LD50 is determined based on the statistical analysis of the dose-response
relationship observed.

Visualizations

The following diagrams illustrate key workflows and logical relationships in chemical safety
assessment.
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Caption: Experimental workflow for chemical safety assessment.
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Caption: Logical relationship for hazard management.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1581550?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Waste Disposal Methods: Chemical waste generators must determine if a discarded
chemical is classified as hazardous waste.[4] Contact a licensed professional waste disposal
service to dispose of this material.[8]

o Contaminated Packaging: Dispose of as unused product.[8] Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2487914&productDescription=ISOPENTYL+ISOBUTYRATE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/4_1725311210_IsoButyricAcid-CASNO-79-31-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/4_1725311210_IsoButyricAcid-CASNO-79-31-2-MSDS.pdf
https://www.benchchem.com/product/b1581550?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL266339.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2445729&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Pentyl-isobutyrate
https://www.fishersci.com/store/msds?partNumber=AAB2487914&productDescription=ISOPENTYL+ISOBUTYRATE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-isobutyrate
http://www.thegoodscentscompany.com/data/rw1058181.html
https://www.fishersci.com/store/msds?partNumber=AC122525000&productDescription=ISOBUTYRIC+ACID%2C+99%2B%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/4_1725311210_IsoButyricAcid-CASNO-79-31-2-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/i1754
https://www.benchchem.com/product/b1581550#isobutyric-acid-pentyl-ester-safety-and-handling
https://www.benchchem.com/product/b1581550#isobutyric-acid-pentyl-ester-safety-and-handling
https://www.benchchem.com/product/b1581550#isobutyric-acid-pentyl-ester-safety-and-handling
https://www.benchchem.com/product/b1581550#isobutyric-acid-pentyl-ester-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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